Cas no 2411297-36-2 (1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• CAS No: 2411297-36-2
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 6420372
• PubChem ID: 154832589
• Update Time: 2025-06-13

1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26601212
• 1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• 2411297-36-2
• 1-[4-(7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• Z1553113033

• Inchi： 1S/C20H26N2O3/c1-3-19(23)21-12-9-15(10-13-21)20(24)22-11-5-4-6-16-14-17(25-2)7-8-18(16)22/h3,7-8,14-15H,1,4-6,9-13H2,2H3
• InChI Key： JCHPNYPLDQWGIZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1C2C=CC(=CC=2CCCC1)OC

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2411297-36-2 and Product Name: 1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one

The compound with the CAS number 2411297-36-2 and the product name 1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its 7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine moiety and the piperidinyl group, contribute to its unique pharmacological properties.

Recent studies have highlighted the potential of tetrahydro-benzazepine derivatives as key scaffolds in drug discovery. These compounds are known for their ability to interact with various biological targets, including neurotransmitter receptors and enzymes. The presence of the 7-Methoxy group in the benzazepine ring enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the piperidinyl substituent provides further modulation of the pharmacokinetic profile, improving solubility and metabolic stability.

The prop-2-en-1-one moiety in the molecular structure suggests that this compound may exhibit both electrophilic and nucleophilic reactivity, depending on the reaction conditions. This dual reactivity makes it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization to produce novel bioactive molecules. The compound’s ability to undergo various chemical transformations opens up possibilities for its use in medicinal chemistry libraries and as a building block for more complex drug candidates.

In the context of contemporary pharmaceutical research, compounds like 1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one are being explored for their potential therapeutic applications. The benzazepine scaffold is particularly relevant in the development of treatments for neurological disorders due to its affinity for serotonin and dopamine receptors. Preliminary findings suggest that derivatives of this compound may have neuroprotective and anxiolytic effects, making them valuable candidates for further clinical investigation.

The synthesis of this compound involves multiple steps that highlight the sophistication of modern organic chemistry techniques. Key steps include the formation of the benzazepine core through cyclization reactions and subsequent functionalization with the piperidinyl group. The introduction of the 7-Methoxy substituent requires precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic methods such as NMR and mass spectrometry are employed to confirm the structural integrity of each intermediate step.

One of the most intriguing aspects of this compound is its potential role in modulating central nervous system (CNS) activity. The interaction between the benzazepine moiety and CNS receptors has been extensively studied in recent years. Researchers have identified that subtle modifications in the structure can significantly alter receptor binding affinity and efficacy. This underscores the importance of designing molecules with precise structural features to achieve desired pharmacological outcomes.

The pharmacokinetic properties of 1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one are also under scrutiny. Studies indicate that this compound exhibits moderate oral bioavailability and reasonable metabolic stability in preclinical models. These characteristics are crucial for evaluating its suitability as a drug candidate. Further research is needed to optimize dosing regimens and assess potential side effects associated with long-term use.

From a synthetic chemistry perspective, this compound serves as an excellent model system for exploring new methodologies. The challenges associated with its synthesis provide opportunities for innovation in catalytic processes and reaction optimization. Such advancements not only improve the efficiency of producing this specific molecule but also contribute to broader improvements in pharmaceutical manufacturing.

The potential applications of this compound extend beyond neurological disorders. Emerging evidence suggests that benzazepine derivatives may have anti-inflammatory and immunomodulatory effects. These properties make them attractive candidates for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Investigating these additional therapeutic pathways could open up new avenues for clinical development.

In conclusion, 1-[4-(7-Methoxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one (CAS No. 2411297-36-2) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis exemplifies modern organic chemistry techniques at work, while its pharmacological profile suggests multiple therapeutic applications worth exploring further.